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Compound of Interest

Compound Name: tert-Butyl octaneperoxoate

Cat. No.: B077908

In-Depth Technical Guide: Tert-Butyl
Octaneperoxoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl octaneperoxoate, also known as tert-butyl peroxy-2-ethylhexanoate, is an organic
peroxide belonging to the perester class of compounds. It is widely utilized as a radical initiator
in polymerization processes, particularly for monomers such as ethylene, styrene, and
acrylates. Its controlled thermal decomposition to generate free radicals makes it a critical
component in the synthesis of various polymers and in the curing of unsaturated polyester
resins. This guide provides a comprehensive overview of its chemical structure,
physicochemical properties, synthesis, and decomposition pathway.

Chemical Structure and Identification

Tert-butyl octaneperoxoate is characterized by a tert-butyl group linked to an
octaneperoxoate group through a peroxide linkage (-O-O-).

o |[UPAC Name: tert-butyl octaneperoxoate[1]

e Synonyms: tert-Butyl peroctoate, tert-Butyl peroxy-2-ethylhexanoate, Trigonox 21S[2][3]
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e CAS Number: 3006-82-4[2]

e Molecular Formula: C12H2403[4]

e Molecular Weight: 216.3 g/mol [2][5]

e SMILES: CCCCCCCC(=0)00C(C)(C)C[1]

e InChl Key: BWSZXUOMATYHHI-UHFFFAOY SA-N[1]

Physicochemical and Quantitative Data

The following table summarizes the key quantitative data for tert-butyl octaneperoxoate,

primarily sourced from technical data for its synonym, tert-butyl peroxy-2-ethylhexanoate.

Property Value Reference
Appearance Clear Liquid [5]
Density at 20°C 0.900 g/cm?3 [5]
Viscosity at 20°C 4.3 mPa.s [5]

Active Oxygen Content

7.40% (theoretical), = 7.17%

(specification)

[2][5]

Self-Accelerating
Decomposition Temperature
(SADT)

35°C

[5]

Half-life in Chlorobenzene

10 hours at 72°C

[5]

1 hour at 91°C

[5]

0.1 hours at 113°C

[5]

Recommended Storage

Temperature

Max: 10°C, Min: -30°C

[5]

Experimental Protocols
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Synthesis of tert-Butyl Octaneperoxoate

The synthesis of tert-butyl octaneperoxoate typically involves the acylation of tert-butyl

hydroperoxide with octanoyl chloride in the presence of a base to neutralize the hydrogen

chloride byproduct. The following is a representative experimental protocol adapted from the

general synthesis of peresters.

Materials:

Octanoyl chloride

tert-Butyl hydroperoxide (70% aqueous solution)
Sodium hydroxide (20% aqueous solution)
Toluene (or other suitable organic solvent)
Magnesium sulfate (anhydrous)

Ice bath

Separatory funnel

Round-bottom flask with a magnetic stirrer

Procedure:

A solution of tert-butyl hydroperoxide in toluene is prepared in a round-bottom flask equipped
with a magnetic stirrer and cooled to 5-10°C in an ice bath.

A 20% aqueous solution of sodium hydroxide is added dropwise to the tert-butyl
hydroperoxide solution while maintaining the temperature below 15°C.

Octanoyl chloride is then added dropwise to the reaction mixture, ensuring the temperature
does not exceed 20°C. The addition is regulated to control the exothermic reaction.

After the addition is complete, the reaction mixture is stirred for an additional 2-3 hours at
room temperature to ensure the reaction goes to completion.
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e The reaction mixture is transferred to a separatory funnel, and the organic layer is separated
from the aqueous layer.

» The organic layer is washed sequentially with a dilute solution of sodium bicarbonate to
remove any unreacted acid chloride, followed by washing with brine.

e The organic layer is then dried over anhydrous magnesium sulfate.

e The drying agent is removed by filtration, and the solvent (toluene) is removed under
reduced pressure to yield the crude tert-butyl octaneperoxoate.

» Further purification can be achieved by vacuum distillation if necessary, although for many
applications as a polymerization initiator, the crude product is used directly after solvent
removal.

Decomposition Pathway

The primary utility of tert-butyl octaneperoxoate lies in its thermal decomposition to generate
free radicals. This process is initiated by the homolytic cleavage of the weak oxygen-oxygen
bond.

The major decomposition products identified are carbon dioxide, tert-butanol, heptane, and 3-
tert-butoxyheptane.[2][6] The formation of these products can be rationalized through the
following reaction pathway:

« Initiation: The peroxide bond undergoes homolytic cleavage to form a tert-butoxyl radical and
an octanoyloxyl radical.

e Propagation/Rearrangement:

o The octanoyloxyl radical is unstable and rapidly undergoes decarboxylation to form a
heptyl radical and carbon dioxide.

o The tert-butoxyl radical can abstract a hydrogen atom from a suitable donor to form tert-
butanol.

o Alternatively, the tert-butoxyl radical can undergo (-scission to form acetone and a methyl
radical.
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» Termination/Combination: The various radical species can combine to form stable products.
For example, a heptyl radical can combine with a tert-butoxyl radical to form 3-tert-
butoxyheptane, or it can abstract a hydrogen atom to form heptane.

The following diagram illustrates the thermal decomposition pathway of tert-butyl
octaneperoxoate.

tert-Butanol

tert-Butoxyl Radical

Combination

Homolytic Cleavage
(Heat)

tert-Butyl Octaneperoxoate

3-tert-Butoxyheptane

Octanoyloxyl Radical Carbon Dioxide

Heptyl Radical Heptane

Click to download full resolution via product page

Thermal decomposition of tert-butyl octaneperoxoate.

Safety and Handling

Organic peroxides are thermally unstable and can undergo self-accelerating decomposition.[6]
Tert-butyl octaneperoxoate should be stored in a cool, well-ventilated area away from

sources of heat, sparks, or ignition.[3] It is crucial to avoid contact with reducing agents, acids,
alkalis, and heavy metal compounds, as these can catalyze its decomposition.[3] Always refer
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to the Safety Data Sheet (SDS) for detailed information on safe handling, storage, and
emergency procedures.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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